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Compound of Interest

Compound Name: NS-1619

Cat. No.: B1680089 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential safety and logistical information for the proper

disposal of NS-1619, a large-conductance Ca2+-activated potassium (BKCa, KCa1.1) channel

activator. Adherence to these procedures is critical due to the toxicological properties of this

compound.

Essential Safety and Chemical Information
NS-1619 is classified as a substance suspected of damaging fertility or the unborn child and

may cause damage to organs through prolonged or repeated exposure. Therefore, it must be

handled as a hazardous chemical with appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat. All work with NS-1619 should be conducted in

a well-ventilated area, preferably within a chemical fume hood.

The following tables summarize the key quantitative data for NS-1619:

Table 1: Chemical and Physical Properties of NS-1619
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Property Value

Chemical Name

1,3-Dihydro-1-[2-hydroxy-5-

(trifluoromethyl)phenyl]-5-(trifluoromethyl)-2H-

benzimidazol-2-one

Molecular Formula C₁₅H₈F₆N₂O₂

Molecular Weight 362.23 g/mol

CAS Number 153587-01-0

Solubility Soluble in DMSO and ethanol

Appearance Solid

Table 2: Safety and Hazard Information for NS-1619

Hazard Statement GHS Classification Precautionary Statement

Suspected of damaging fertility

or the unborn child

Reproductive Toxicity

(Category 2)

P201: Obtain special

instructions before use.

May cause damage to organs

through prolonged or repeated

exposure

Specific Target Organ Toxicity -

Repeated Exposure (Category

2)

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P314: Get medical

advice/attention if you feel

unwell.

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1680089?utm_src=pdf-body
https://www.medchemexpress.com/NS-1619.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Procedure
Given the hazardous nature of NS-1619, particularly its reproductive toxicity, it is imperative

that it is disposed of as hazardous chemical waste.[1][2] Under no circumstances should NS-
1619 or its solutions be disposed of down the drain or in regular solid waste.[2][3][4]

1. Waste Segregation and Collection:

Solid NS-1619: Collect any unused or waste solid NS-1619 in a dedicated, clearly labeled

hazardous waste container.

Solutions of NS-1619: Collect all solutions containing NS-1619 in a separate, leak-proof, and

chemically compatible hazardous waste container. Do not mix with other incompatible waste

streams.

Contaminated Materials: Any materials that have come into contact with NS-1619, such as

pipette tips, gloves, bench paper, and empty vials, must also be disposed of as hazardous

waste.[2] These items should be collected in a designated, sealed bag or container.

2. Container Management:

All hazardous waste containers must be in good condition and compatible with the chemical

waste.

Keep waste containers securely closed except when adding waste.

Label all waste containers clearly with "Hazardous Waste," the full chemical name ("NS-
1619"), and the associated hazards (e.g., "Reproductive Toxin," "Toxic").

3. Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area away

from general laboratory traffic.

Ensure that the storage area has secondary containment to prevent the spread of material in

case of a leak.

4. Disposal Request:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1680089?utm_src=pdf-body
https://www.medchemexpress.com/NS-1619.html
https://ehss.syr.edu/wp-content/uploads/2023/01/GD200-9-Reproductive-Toxinsv2.pdf
https://www.benchchem.com/product/b1680089?utm_src=pdf-body
https://www.benchchem.com/product/b1680089?utm_src=pdf-body
https://ehss.syr.edu/wp-content/uploads/2023/01/GD200-9-Reproductive-Toxinsv2.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132020
https://ehs.stanford.edu/wp-content/uploads/sops/Reproductive-Toxins.pdf
https://www.benchchem.com/product/b1680089?utm_src=pdf-body
https://www.benchchem.com/product/b1680089?utm_src=pdf-body
https://www.benchchem.com/product/b1680089?utm_src=pdf-body
https://www.benchchem.com/product/b1680089?utm_src=pdf-body
https://www.benchchem.com/product/b1680089?utm_src=pdf-body
https://ehss.syr.edu/wp-content/uploads/2023/01/GD200-9-Reproductive-Toxinsv2.pdf
https://www.benchchem.com/product/b1680089?utm_src=pdf-body
https://www.benchchem.com/product/b1680089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow your institution's specific procedures for hazardous waste pickup. This typically

involves submitting a request to your Environmental Health and Safety (EHS) department.

Do not attempt to transport hazardous waste off-site yourself.

Experimental Protocols
Currently, there are no established and verified laboratory protocols for the chemical

inactivation or neutralization of NS-1619 prior to disposal. The chemical stability of the

benzimidazolone and trifluoromethylphenyl structures makes simple degradation challenging in

a standard laboratory setting. Therefore, the recommended and safest procedure is collection

and disposal via a licensed hazardous waste management company.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of NS-1619.
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Generation of NS-1619 Waste
(Solid, Solution, or Contaminated Material)

Is the waste hazardous?

Collect in a designated,
labeled hazardous waste container.

Yes (All NS-1619 waste
is hazardous)

Do NOT dispose of
down the drain or in regular trash.

Segregate from
incompatible waste streams.

Store in a secure,
ventilated area with

secondary containment.

Arrange for pickup by
Environmental Health & Safety (EHS)

or a licensed waste contractor.

Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of NS-1619 waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of NS-1619, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of NS-1619: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680089#ns-1619-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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